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Compound of Interest

Compound Name: Inavolisib

Cat. No.: B607613

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) regarding solubility issues encountered when working with inavolisib (also
known as GDC-0077) in DMSO. Our aim is to equip researchers with the necessary
information to ensure successful experimental outcomes.

Frequently Asked Questions (FAQS)

Q1: Is inavolisib soluble in DMSO?

Al: Yes, inavolisib is soluble in dimethyl sulfoxide (DMSO).[1][2] Commercially available data
indicates a high solubility, with concentrations of up to 100 mg/mL being achievable.[1]
However, it is crucial to use fresh, high-quality DMSO to achieve optimal dissolution.

Q2: Why is my inavolisib not fully dissolving in DMSO?

A2: Several factors can contribute to incomplete dissolution. A primary reason is the
hygroscopic nature of DMSO, which readily absorbs moisture from the atmosphere.[1] This
absorbed water can significantly reduce the solubility of inavolisib. Additionally, the quality and
purity of the inavolisib lot can influence its solubility.

Q3: What is the recommended procedure for dissolving inavolisib in DMSO?
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A3: To prepare a stock solution, it is recommended to use newly opened, anhydrous DMSO.[1]
Aiding the dissolution process by vortexing and sonicating the solution is also advised.[1] For a
detailed step-by-step guide, please refer to the Experimental Protocols section.

Q4: Can | store inavolisib stock solutions in DMSO?

A4: Yes, inavolisib stock solutions in DMSO can be stored. For short-term storage, -20°C is
suitable for up to one month. For longer-term storage, it is recommended to store aliquots at
-80°C, which can maintain stability for up to six months.[1] It is important to avoid repeated
freeze-thaw cycles.

Q5: My inavolisib precipitates when | add the DMSO stock solution to my aqueous cell culture
media. What should | do?

A5: This is a common issue when diluting a DMSO-solubilized compound into an aqueous
buffer or media. To mitigate this, ensure the final concentration of DMSO in your cell culture
medium is low, typically below 0.5%, to avoid cytotoxicity. Adding the DMSO stock dropwise
while gently vortexing the media can aid in dispersion. Pre-warming the media to 37°C may
also help prevent precipitation.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inavolisib powder does not
fully dissolve in DMSO.

1. DMSO has absorbed
moisture. 2. Insufficient mixing.

3. Inavolisib lot variability.

1. Use a fresh, unopened
bottle of anhydrous DMSO. 2.
Vortex the solution vigorously
and sonicate in a water bath
for 10-15 minutes. 3. If the
issue persists, contact the
supplier for lot-specific

solubility information.

A precipitate forms
immediately upon adding the
inavolisib DMSO stock to

agueous media.

1. Rapid change in solvent
polarity. 2. High final
concentration of inavolisib. 3.
Low temperature of the

agueous media.

1. Add the DMSO stock
solution drop-by-drop to the
media while gently vortexing.
2. Consider making an
intermediate dilution in media
with a slightly higher DMSO
concentration before the final
dilution. 3. Pre-warm the cell
culture media to 37°C before

adding the inavolisib stock.

A precipitate appears in the
cell culture plate after

incubation.

1. Compound has low aqueous
stability over time. 2.
Interaction with components in

the serum or media.

1. Prepare fresh dilutions of
inavolisib for each experiment.
2. Reduce the serum
concentration if possible, or
test different types of serum. 3.
Visually inspect plates before
and after adding cells to
differentiate between
compound precipitation and

cellular debris.

Inconsistent experimental

results.

1. Inaccurate concentration of
the stock solution due to
incomplete dissolution. 2.
Degradation of inavolisib in the

stock solution.

1. Ensure the compound is
fully dissolved before making
dilutions. Consider a brief
centrifugation to pellet any
undissolved material before

taking the supernatant for
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dilution. 2. Aliquot the stock
solution upon preparation to
minimize freeze-thaw cycles
and store at -80°C.

Data Presentation

Table 1: Solubility of Inavolisib in Common Solvents

Solvent Solubility
DMSO (Dimethyl Sulfoxide) 100 mg/mL][1]
Water Insoluble
Ethanol Insoluble

Note: It is highly recommended to use fresh, anhydrous DMSO for optimal solubility.

Experimental Protocols
Protocol for Preparing a 10 mM Inavolisib Stock
Solution in DMSO

Materials:

Inavolisib powder (Molecular Weight: 407.37 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator water bath

Procedure:
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» Weighing: Accurately weigh out 4.07 mg of inavolisib powder and place it into a sterile
microcentrifuge tube.

» Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
inavolisib powder.

 Dissolution:
o Vortex the tube vigorously for 1-2 minutes.

o Place the tube in a sonicator water bath for 10-15 minutes to ensure complete dissolution.
Visually inspect the solution to confirm there are no visible particles.

o Storage:
o For immediate use, the solution can be kept at room temperature, protected from light.
o For short-term storage (up to 1 month), store at -20°C.

o For long-term storage (up to 6 months), aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -80°C.[1]

Mandatory Visualizations
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Caption: Inavolisib inhibits the PI3K/AKT/mTOR signaling pathway.
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Caption: Workflow for preparing and using inavolisib in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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